5-chloro-N-[(1R)-1-thiophen-2-ylethyl]thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[(1R)-1-thiophen-2-ylethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C10H10ClNO2S3/c1-7(8-3-2-6-15-8)12-17(13,14)10-5-4-9(11)16-10/h2-7,12H,1H3/t7-/m1/s1
• InChI Key: OUVRLHRYGNXHDJ-SSDOTTSWSA-N
• Canonical SMILES: CC(C1=CC=CS1)NS(=O)(=O)C2=CC=C(S2)Cl
• Isomeric SMILES: C[C@H](C1=CC=CS1)NS(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C10H10ClNO2S3
• Molecular Weight: 307.8 g/mol

Description

5-chloro-N-[(1R)-1-thiophen-2-ylethyl]thiophene-2-sulfonamide, commonly known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various autoimmune diseases. The compound was first synthesized in 2003 by Pfizer, Inc. and has since been the subject of numerous scientific studies.

Mechanism of Action

CP-690,550 works by selectively inhibiting the activity of JAK3, a member of the JAK family of proteins. JAK3 plays a key role in the signaling pathways that regulate the differentiation and activation of immune cells. By inhibiting JAK3, CP-690,550 reduces the activity of T cells, B cells, and natural killer cells, which are all involved in the immune response.
Biochemical and Physiological Effects:
CP-690,550 has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In animal studies, the compound has been shown to reduce inflammation and improve symptoms of autoimmune diseases. In humans, CP-690,550 has been shown to reduce the number of circulating immune cells and decrease the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of CP-690,550 for lab experiments is its selectivity for JAK3. This makes it a useful tool for studying the role of JAK3 in various biological processes. However, the compound also has some limitations, including its relatively low solubility and stability, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on CP-690,550. One area of interest is the development of more selective JAK inhibitors that target other members of the JAK family. Another area of interest is the investigation of the long-term effects of CP-690,550 on the immune system, particularly in patients with chronic autoimmune diseases. Additionally, there is ongoing research on the use of CP-690,550 in combination with other drugs for the treatment of autoimmune diseases.

Synthesis Methods

The synthesis of CP-690,550 involves several steps, including the reaction of 5-chloro-2-thiophenesulfonyl chloride with (1R)-1-amino-2-(2-thienyl)ethanol to form the corresponding sulfonamide. The final product is obtained by crystallization and purification.

Scientific Research Applications

CP-690,550 has been studied for its potential therapeutic applications in a variety of autoimmune diseases, including rheumatoid arthritis, psoriasis, and multiple sclerosis. The compound works by inhibiting the activity of a protein called Janus kinase (JAK), which is involved in the immune response.